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Compound of Interest

Compound Name: 1,10-Bis(pyridinium)decane

Cat. No.: B1194966

An In-depth Technical Guide to the Safe Handling of 1,10-bis(pyridinium)decane

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for chemical compounds is paramount. This
guide provides a detailed overview of the safety data and handling precautions for 1,10-
bis(pyridinium)decane, a biscationic compound also known as Decamethylenebispyridinium
dibromide.

Chemical and Physical Properties

1,10-bis(pyridinium)decane is a chemical compound with the CAS number 6266-40-6.[1] Its
properties are summarized in the table below.

Property Value Source
Molecular Formula C20H30Br2N:z [1]
Molecular Weight 458.27 g/mol [1]
Purity >98% to 99.66% [11[2]
;I':E:I:?ical Polar Surface Area 776 A2 1]
LogP -1.9094 [1]
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Toxicological and Biological Activity

This compound is noted for its biological activity as an inhibitor of acetylcholinesterase (AChE).

Parameter Value Target

ICso 25.8nM Acetylcholinesterase (AChE)[2]

No detailed experimental protocols for the determination of the ICso value were available in the
consulted resources. Similarly, comprehensive toxicological studies, such as LDso values for
1,10-bis(pyridinium)decane, are not detailed in the provided safety information.

Hazard Identification and Safety Precautions

While a specific, detailed Safety Data Sheet (SDS) for 1,10-bis(pyridinium)decane was not
fully available, information for structurally related compounds and supplier classifications allows
for a comprehensive overview of potential hazards and necessary precautions. A related
compound, N,N'-(decane-1,10-diyldi-1(4H)-pyridyl-4-ylidene)bis(octylammonium) dichloride,
has the following GHS hazard statements, which should be considered as potential hazards for
1,10-bis(pyridinium)decane as a precautionary measure.[3]

Hazard Statement Code Description

The substance may be harmful
Harmful if swallowed H302 if it enters the body through

ingestion.[3]

L Contact with skin may cause
Causes skin irritation H315 o
irritation.[3]

) S Contact with eyes may cause
Causes serious eye irritation H319 ] o
serious irritation.[3]

i o ) Release into the environment
Very toxic to aquatic life with
) H410 can cause long-term damage
long lasting effects )
to aquatic ecosystems.[3]

Handling and Personal Protective Equipment (PPE)
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Safe handling practices are crucial to minimize exposure and risk. The following precautions

should be strictly adhered to.

Precaution

Description

Ventilation

Handle in a well-ventilated place, preferably

under a chemical fume hood.[3]

Personal Protective Equipment (PPE)

Wear suitable protective clothing, chemical-
impermeable gloves, and safety glasses with

side-shields or goggles.[3]

Hygiene

Do not eat, drink, or smoke when using this
product.[3] Wash hands and any exposed skin
thoroughly after handling.[3] Take off

contaminated clothing and wash it before reuse.

[3]

Process Controls

Avoid formation of dust and aerosols.[3] Use
non-sparking tools and take measures to

prevent electrostatic discharge.[3]

Storage and Stability

Proper storage is essential to maintain the integrity and stability of the compound.
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Condition Temperature

Duration Notes

Solid Form 4°C

Store in a tightly
closed container in a

dry and cool place.[1]

[3]

Stock Solution -20°C

If preparing a stock

solution, use within
1 month

one month when

stored at -20°C.[2]

Stock Solution -80°C

For longer-term
storage of stock

6 months solutions, -80°C is
recommended for up

to six months.[2]

First Aid and Emergency Procedures

In case of accidental exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention.[3][4]

Take off immediately all contaminated clothing.

Skin Contact Rinse skin with plenty of water. If skin irritation

occurs, get medical help.[3]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ] ]

do. Continue rinsing and seek immediate

medical attention.[3][4]

) Rinse mouth. Do NOT induce vomiting.[5] Get
Ingestion . . .
medical help immediately.[3]

Accidental Release Measures

In the event of a spill, the following procedures should be followed:
o Evacuate: Evacuate personnel to safe areas and ensure adequate ventilation.[3]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[3]

o Clean-up: Collect the spillage using spark-proof tools and place it in a suitable, closed
container for disposal.[3] Adhered or collected material should be promptly disposed of in
accordance with appropriate laws and regulations.[3]

Chemical Handling Workflow

The following diagram illustrates a standard workflow for the safe handling of a chemical
substance like 1,10-bis(pyridinium)decane from receipt to disposal.
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Caption: General workflow for safe chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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